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Cat. No.: B15349845 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lanthanum decanoate, with the chemical formula C₃₀H₅₇LaO₆, is a metal salt consisting of a

central lanthanum cation (La³⁺) coordinated to three decanoate anions.[1] As a member of the

metal carboxylate family, often referred to as metal soaps, its physical properties are of

significant interest in various fields, including materials science and pharmaceuticals. This

technical guide provides a comprehensive overview of the known physical characteristics of

Lanthanum decanoate, details relevant experimental protocols for their determination, and

presents logical workflows for its characterization.

Core Physical Properties
Quantitative data on the specific physical properties of Lanthanum decanoate are not

extensively documented in publicly available literature. However, based on its chemical

structure and data for related compounds, we can infer and estimate its key characteristics.
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Physical Property Value/Description Source/Basis

Molecular Formula C₃₀H₅₇LaO₆ [1]

Molecular Weight 652.68 g/mol [1]

Appearance
Expected to be a white to off-

white solid.

General knowledge of metal

carboxylates.

Melting Point

Not definitively reported; likely

decomposes at elevated

temperatures. Lanthanum

carboxylates with shorter

chains, like valerate and

caproate, melt prior to

decomposition.[2]

Inferred from related

compounds.

Boiling Point Decomposes before boiling.
General property of metal

salts.

Solubility

Generally insoluble in water.[3]

Expected to have low solubility

in polar solvents and higher

solubility in non-polar organic

solvents.[4][5]

General solubility trends of

metal soaps.

Experimental Protocols
The following sections detail standardized experimental methodologies that can be employed

to determine the precise physical properties of Lanthanum decanoate.

Determination of Melting Point and Thermal
Decomposition via Differential Scanning Calorimetry
(DSC) and Thermogravimetric Analysis (TGA)
Objective: To determine the melting point and thermal stability of Lanthanum decanoate.

Methodology:
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Sample Preparation: A small, accurately weighed sample (typically 2-6 mg) of finely ground

Lanthanum decanoate is placed into an aluminum DSC pan.[6] The pan is then

hermetically sealed.

Instrumentation: A calibrated Differential Scanning Calorimeter (DSC) and a

Thermogravimetric Analyzer (TGA) are used.[7][8]

DSC Protocol:

The sample is heated at a constant rate, typically 10 °C/min, under a nitrogen atmosphere.

[9]

An empty, sealed aluminum pan is used as a reference.

The heat flow to the sample is measured as a function of temperature. Endothermic

events, such as melting, and exothermic events, such as decomposition, are recorded.[10]

TGA Protocol:

A sample of Lanthanum decanoate (typically 5-10 mg) is heated in a TGA furnace at a

controlled rate (e.g., 10 °C/min) under a nitrogen or air atmosphere.[8][11]

The mass of the sample is continuously monitored as a function of temperature.

Weight loss indicates decomposition or the loss of volatile components. The thermal

decomposition of other lanthanum carboxylates, such as lanthanum valerate and

caproate, has been shown to proceed via the formation of lanthanum dioxycarbonate

(La₂O₂CO₃) and ultimately lanthanum oxide (La₂O₃).[2]

Determination of Solubility
Objective: To determine the solubility of Lanthanum decanoate in various solvents.

Methodology:

Solvent Selection: A range of solvents with varying polarities should be chosen (e.g., water,

ethanol, acetone, toluene, hexane).
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Isothermal Saturation Method:

An excess amount of Lanthanum decanoate is added to a known volume of the selected

solvent in a sealed container.

The mixture is agitated at a constant temperature for a prolonged period (e.g., 24-48

hours) to ensure equilibrium is reached.

The saturated solution is then filtered to remove any undissolved solid.

A known volume of the clear, saturated solution is taken, and the solvent is evaporated to

dryness.

The mass of the remaining Lanthanum decanoate is measured, and the solubility is

calculated (e.g., in g/L or mol/L).

Gravimetric Analysis:

A known volume of the saturated solution is taken, and a precipitating agent is added to

quantitatively precipitate the lanthanum ions (e.g., as lanthanum oxalate).

The precipitate is filtered, dried, and weighed. The concentration of lanthanum, and

subsequently Lanthanum decanoate, in the original solution can then be calculated.

Visualizations
The following diagrams illustrate key experimental workflows for the characterization of

Lanthanum decanoate.
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Workflow for Thermal Analysis of Lanthanum Decanoate.
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Solvent Evaporation Method

Gravimetric Analysis Method

Start: Determine Solubility

Add excess Lanthanum Decanoate
to known volume of solvent

Agitate at constant temperature
(24-48h) to reach equilibrium

Filter to remove
undissolved solid

Take a known volume
of the saturated solution

Evaporate solvent
to dryness

Add precipitating agent
(e.g., oxalic acid)

Weigh the
remaining solid

Calculate Solubility
(g/L or mol/L)

Filter, dry, and weigh
the precipitate

Calculate Lanthanum concentration
and then solubility

Click to download full resolution via product page

Workflow for Solubility Determination of Lanthanum Decanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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